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Compound of Interest

Compound Name: Eugenyl Acetate

Cat. No.: B1666532

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Eugenyl acetate, a key component of clove oil, is widely utilized in the flavor, fragrance, and
pharmaceutical industries. This document provides a comprehensive toxicological profile of
eugenyl acetate, drawing from a range of in vitro and in vivo studies. The safety assessment
of eugenyl acetate is significantly influenced by its rapid hydrolysis to eugenol and acetic acid
upon exposure. Consequently, much of its toxicological profile is understood through data on
eugenol and its isomer, isoeugenol. This guide summarizes key toxicological endpoints,
presents quantitative data in structured tables, details experimental methodologies, and
provides visual representations of metabolic pathways and experimental workflows to facilitate
a thorough understanding of the safety of eugenyl acetate.

Chemical Identity

e Chemical Name: 4-allyl-2-methoxyphenyl acetate

Synonyms: Acetyl eugenol, Eugenol acetate

CAS Number: 93-28-7

Molecular Formula: C12H1403

Molecular Weight: 206.24 g/mol

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1666532?utm_src=pdf-interest
https://www.benchchem.com/product/b1666532?utm_src=pdf-body
https://www.benchchem.com/product/b1666532?utm_src=pdf-body
https://www.benchchem.com/product/b1666532?utm_src=pdf-body
https://www.benchchem.com/product/b1666532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Appearance: Colorless to pale yellow liquid or solid with a mild clove aroma.[1]

Metabolism and Pharmacokinetics

The primary metabolic pathway for eugenyl acetate is its rapid and complete hydrolysis to
eugenol and acetic acid.[2] This enzymatic process is a critical determinant of its toxicological
profile, as the systemic exposure is predominantly to eugenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Toxicological Profile
of Eugenyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666532#toxicological-profile-of-eugenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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